Cas no 1494536-80-9 ((2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine)

• Product Name: (2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine
• CAS No: 1494536-80-9
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 6391607
• PubChem ID: 62725806
• Update Time: 2025-06-08

(2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• (2-methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine
• EN300-800538
• AKOS012018583
• 1494536-80-9
• (2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine

• Inchi： 1S/C12H25NO2/c1-14-9-7-12(5-3-4-6-12)11-13-8-10-15-2/h13H,3-11H2,1-2H3
• InChI Key： URFUDJKHSBAGOB-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CNCCOC)CCCC1

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine

Chemical Profile of (2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine and CAS No. 1494536-80-9

Compound (2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine, identified by its CAS number 1494536-80-9, is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of amine derivatives characterized by its structural complexity and functional diversity, making it a subject of considerable interest among chemists and biologists.

The molecular structure of this compound features a cyclopentyl backbone substituted with a (2-methoxyethyl) group, further modified by another (2-methoxyethyl)methyl moiety. This unique arrangement imparts distinct chemical properties that make it suitable for various applications, particularly in the synthesis of novel bioactive molecules. The presence of multiple stereocenters in its structure suggests that it may exhibit enantioselective behavior, which is a critical consideration in drug design to ensure efficacy and minimize side effects.

In recent years, there has been growing interest in the development of new pharmacophores that can modulate biological pathways effectively. The compound (2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine has been explored as a potential lead compound in several research studies aimed at identifying novel therapeutic agents. Its structural features, including the cyclopentyl ring and the two methoxyethyl substituents, make it a versatile scaffold for further chemical modifications.

One of the most compelling aspects of this compound is its potential role in the development of drugs targeting neurological disorders. The cyclopentyl ring is known to enhance binding affinity to certain receptors, while the methoxyethyl groups can improve solubility and metabolic stability. These properties make it an attractive candidate for further investigation in preclinical studies. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various biological targets, providing valuable insights into its potential therapeutic applications.

Additionally, the compound has shown promise in preliminary studies as a precursor for more complex molecules. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific applications. For instance, it can be used as a building block in the synthesis of protease inhibitors or kinase modulators, which are key targets in treating diseases such as cancer and inflammation.

The synthesis of (2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has been crucial in achieving the desired molecular architecture. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is essential for biological activity.

In conclusion, compound (2-Methoxyethyl)({[1-(2-methoxyethyl)cyclopentyl]methyl})amine (CAS No. 1494536-80-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.